Cas no 1206985-74-1 (1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1206985-74-1
• MF: C₂₂H₂₁ClN₄O₃
• MW: 424.880143880844
• CID: 5391332
• Update Time: 2025-07-15

1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-pentylquinazoline-2,4-dione
• 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C22H21ClN4O3/c1-2-3-8-13-26-21(28)16-10-5-7-12-18(16)27(22(26)29)14-19-24-20(25-30-19)15-9-4-6-11-17(15)23/h4-7,9-12H,2-3,8,13-14H2,1H3
• InChI Key： XEDVTCCUZDKKRX-UHFFFAOYSA-N
• SMILES： N1(CC2ON=C(C3=CC=CC=C3Cl)N=2)C2=C(C=CC=C2)C(=O)N(CCCCC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1)

1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinazolines and features a unique structural arrangement that includes a 1,2,4-oxadiazole ring and a pentyl substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

The 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1) has been extensively studied for its potential as an anti-inflammatory and anti-cancer agent. Recent research has highlighted its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, studies have shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor that plays a central role in the regulation of inflammatory responses and cell survival.

In addition to its anti-inflammatory properties, 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1) has demonstrated promising anti-cancer effects in various preclinical models. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that it may have potential as a novel therapeutic agent for the treatment of various cancers.

The structural features of 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1) contribute to its pharmacological activities. The 1,2,4-oxadiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets, enhancing the compound's binding affinity and selectivity. The pentyl substituent adds hydrophobicity to the molecule, which can improve its cell membrane permeability and bioavailability.

Recent advancements in computational chemistry have also facilitated the understanding of the molecular mechanisms underlying the biological activities of 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1). Molecular docking studies have provided insights into the interactions between this compound and its putative targets at the atomic level. These studies have identified key residues within protein binding sites that are crucial for the compound's activity.

In terms of clinical development, 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1206985-74-1) is currently undergoing preclinical evaluation for its safety and efficacy in various disease models. Preliminary results from these studies have been encouraging and suggest that this compound has a favorable pharmacokinetic profile and low toxicity. These findings pave the way for further clinical trials to assess its therapeutic potential in human patients.

The synthesis of 1-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-y l]methyl}-3-pentyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - tetrahydroquinazoline - - - - - dione (CAS No. 1206985–74–1) involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the tetrahydroquinazoline core structure. The introduction of functional groups such as the chlorophenyl and pentyl substituents is typically achieved through selective substitution reactions.

The future prospects for 1-{[3-(2-chlorophenyl)-1，，，，，，，，，，，，，，，，，，，，，，，，，，，， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， , , , , , , , , , , , , , , , , , , oxadiazol-, yl]methyl}-pent yl--tetrah ydroq uinazo line--dione (CAS No. ) are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, (CAS No_. )) represents a significant advancement in the field of medicinal chemistry_{. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is likely to yield valuable insights into its mechanisms of action and potential applications in medicine.}.